Cas no 2021580-65-2 (Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)-)

• Product Name: Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)-
• CAS No: 2021580-65-2
• MF: C₉H₁₃BrF₂
• MW: 239.10032916069
• CID: 5284566
• Update Time: 2025-06-11

Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-3-(2,2-difluoroethyl)bicyclo[3.1.0]hexane
• Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)-

• Inchi： 1S/C9H13BrF2/c10-5-9(4-8(11)12)2-6-1-7(6)3-9/h6-8H,1-5H2
• InChI Key： YOBQMIRWWKYIPR-UHFFFAOYSA-N
• SMILES： BrCC1(CC(F)F)CC2CC2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 171
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)-

Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- (CAS No. 2021580-65-2): An Overview and Recent Advances

Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- (CAS No. 2021580-65-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its structural complexity and potential applications. This compound belongs to the class of bicyclic compounds and features a bromomethyl and a 2,2-difluoroethyl substituent, which confer it with distinct chemical properties and reactivity profiles.

The bromomethyl group in Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- serves as a versatile functional group for further chemical modifications. It can undergo various reactions such as nucleophilic substitution (SN2) and elimination (E2) reactions, making it an attractive starting material for the synthesis of more complex molecules. The presence of the bromomethyl group also allows for the introduction of a wide range of functional groups through cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling.

The 2,2-difluoroethyl substituent in Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- introduces fluorine atoms into the molecule, which can significantly influence its physical and chemical properties. Fluorine atoms are known for their strong electron-withdrawing effect and can enhance the lipophilicity and metabolic stability of organic compounds. These properties make Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- an ideal candidate for the development of novel pharmaceuticals and agrochemicals.

Recent research has focused on the synthesis and biological evaluation of Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- derivatives. A study published in the Journal of Organic Chemistry reported a novel synthetic route to access this compound using a combination of ring-closing metathesis (RCM) and selective bromination steps. The researchers demonstrated that this approach could be scaled up efficiently, making it suitable for large-scale production.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the biological activity of Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- derivatives as potential inhibitors of protein-protein interactions (PPIs). The results showed that certain derivatives exhibited potent inhibitory activity against specific PPIs involved in cancer cell signaling pathways. This finding highlights the potential of Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- as a lead compound for the development of novel anticancer agents.

The structural flexibility and functional group diversity of Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- also make it an attractive scaffold for combinatorial chemistry approaches. Combinatorial libraries based on this compound have been synthesized and screened for various biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

Furthermore, computational studies have been conducted to predict the binding modes and interactions of Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- derivatives with target proteins using molecular docking and molecular dynamics simulations. These studies have provided valuable insights into the structure-activity relationships (SAR) of these compounds and have guided the design of more potent and selective derivatives.

In conclusion, Bicyclo[3.1.0]hexane, 3-(bromomethyl)-3-(2,2-difluoroethyl)- (CAS No. 2021580-65-2) is a promising compound with a wide range of potential applications in organic synthesis and medicinal chemistry. Its unique structural features and chemical properties make it an excellent starting material for the development of novel pharmaceuticals and agrochemicals. Ongoing research continues to explore its full potential and expand its utility in various scientific fields.